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Compound of Interest

Compound Name: 3,9-Dodecadiyne

Cat. No.: B1329876 Get Quote

For researchers and professionals in drug development, the proper handling and disposal of

specialized chemicals like 3,9-Dodecadiyne is paramount to ensuring laboratory safety and

environmental compliance. This guide provides essential, step-by-step procedures for the safe

disposal of 3,9-Dodecadiyne, aligning with industry best practices and regulatory

requirements.

Key Chemical and Physical Properties
A thorough understanding of a substance's properties is the foundation of its safe

management. Below is a summary of the key quantitative data for 3,9-Dodecadiyne.

Property Value Source

Molecular Formula C₁₂H₁₈ [1]

Molecular Weight 162.27 g/mol [1]

CAS Number 61827-89-2 [1][2][3]

Appearance Colorless Liquid [3]

Water Solubility Immiscible [3]

Boiling Point No data available [3]

Flash Point No information available [3]
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Hazard Identification and Safety Precautions
While some safety data sheets (SDS) state that 3,9-Dodecadiyne is not considered hazardous

under the 2012 OSHA Hazard Communication Standard, other sources indicate potential

hazards that necessitate careful handling.[2] It has been reported to cause skin irritation,

serious eye irritation, and may cause respiratory irritation.[1][4]

First-Aid Measures:

Eye Contact: Immediately rinse with plenty of water for at least 15 minutes, including under

the eyelids. Seek medical attention.[2][3]

Skin Contact: Wash off immediately with plenty of water for at least 15 minutes. If symptoms

occur, seek medical attention.[2][3]

Inhalation: Move the individual to fresh air. If symptoms occur, get medical attention.[2][3]

Ingestion: Clean mouth with water and drink plenty of water afterwards. Seek medical

attention if symptoms occur.[2][3]

Proper Disposal Protocol
The disposal of 3,9-Dodecadiyne must be managed in accordance with federal, state, and

local hazardous waste regulations.[2] Improper disposal can lead to environmental

contamination and regulatory penalties.

Experimental Protocol for Waste Handling and Disposal:

Waste Characterization: Unused 3,9-Dodecadiyne and residues should be treated as

hazardous waste.[2]

Containerization:

Use a dedicated, properly labeled, and compatible waste container. The original container

can be used if it is in good condition.[5]

Ensure the container is tightly sealed when not in use to prevent the release of vapors.[5]
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Do not mix 3,9-Dodecadiyne waste with other waste streams to avoid potential chemical

reactions.[5][6]

Labeling:

Clearly label the waste container with the words "HAZARDOUS WASTE" and the full

chemical name, "3,9-Dodecadiyne".[5]

Storage:

Store the waste container in a cool, dry, and well-ventilated area, away from heat and

sources of ignition.[2]

Ensure the storage area is compliant with regulations for hazardous waste accumulation.

Spill Management:

In the event of a small spill, absorb the material with an inert absorbent such as sand,

silica gel, or universal binder.[7]

Collect the absorbed material and place it in a suitable, closed container for disposal.[7]

Use non-sparking tools and ensure adequate ventilation during cleanup.[7]

Final Disposal:

Arrange for the collection of the hazardous waste by a licensed environmental waste

management contractor.

Do not dispose of 3,9-Dodecadiyne down the drain.[8]

Disposal Workflow
The following diagram illustrates the logical steps for the proper disposal of 3,9-Dodecadiyne.
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Caption: Workflow for the safe disposal of 3,9-Dodecadiyne.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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